Scientific Research Applications

1. Reductive Photodegradation on Fe3O4 Surface

  • Application Summary: This research focused on the degradation of TBBPA using two Fe3O4 magnetic photocatalysts (F1 and F2). The study aimed to explore alternative or supplementary methods to the well-known oxidative degradation ones for the decomposition of non-biodegradable organic pollutants .
  • Methods of Application: The morphological, structural, and surface properties of the catalysts were studied. Their catalytic efficiency was evaluated based on reactions under reductive and oxidative conditions .
  • Results: The photocatalytic degradation reactions undergo pseudo-first order kinetics. The photocatalytic reduction process follows the Eley-Rideal mechanism rather than the commonly used Langmuir-Hinshelwood mechanism. The study confirms that both magnetic photocatalysts are effective and assure reductive degradation of TBBPA .

2. Photocatalytic Degradation vs. Ozonolysis Method

  • Application Summary: This study compared the degradation of TBBPA by ozonolysis and photocatalysis. In the photocatalytic process, nano- and micro-magnetite (n-Fe3O4 and μ-Fe3O4) were used as catalysts .
  • Methods of Application: The study monitored TBBPA decay in the photocatalysis and ozonolysis processes. It also examined the concentration on COD and TOC for the removals to determine the best method of TBBPA degradation .
  • Results: Photocatalysis proved to be more effective than ozonolysis. Significant removal of TBBPA was achieved within 10 min in photocatalysis (ca. 90%), while for ozonation, a comparable effect was observed within 70 min .

Safety And Hazards

4,4’-Isopropylidenebis[2-(2,6-dibromophenoxy)ethanol] is classified as an Eye Irritant (2), Skin Irritant (2), and STOT SE 3 . It has hazard statements H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if on skin: washing with plenty of soap and water (P302 + P352) .
